Cas no 6966-78-5 (Pteridine,4-(methylthio)-)

Pteridine,4-(methylthio)- structure
Pteridine,4-(methylthio)- structure
Product Name:Pteridine,4-(methylthio)-
CAS No:6966-78-5
MF:C7H6N4S
MW:178.214338779449
CID:521497
PubChem ID:249622
Update Time:2025-04-19

Pteridine,4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pteridine,4-(methylthio)-
    • 4-methylsulfanylpteridine
    • 4-Methylmercapto-pteridin
    • 4-methylsulfanyl-pteridine
    • 4-Methylthio-pteridin
    • 4-methylthiopteridine
    • 4-methylthio-pteridine
    • SCHEMBL5352016
    • pteridine, 4-(methylthio)-
    • 6966-78-5
    • XKENOTHGZDIXRS-UHFFFAOYSA-N
    • NSC-68114
    • NSC68114
    • DTXSID70879068
    • Inchi: 1S/C7H6N4S/c1-12-7-5-6(10-4-11-7)9-3-2-8-5/h2-4H,1H3
    • InChI Key: XKENOTHGZDIXRS-UHFFFAOYSA-N
    • SMILES: S(C)C1C2C(=NC=CN=2)N=CN=1

Computed Properties

  • Exact Mass: 324.04741
  • Monoisotopic Mass: 178.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.9Ų

Experimental Properties

  • Density: 1.3046 (rough estimate)
  • Melting Point: 191°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 50.69
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.